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Compound of Interest

Compound Name: Olanexidine Gluconate

Cat. No.: B609728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Olanexidine is a potent, broad-spectrum antiseptic agent increasingly utilized for surgical site

preparation and infection control. Its efficacy is intrinsically linked to its unique molecular

architecture. This technical guide provides an in-depth exploration of the molecular structure

and key functional groups of Olanexidine, offering insights for researchers, scientists, and

professionals in drug development. This document outlines its chemical identity,

physicochemical properties, and the characteristics of its constituent functional moieties.

Chemical Identity and Molecular Structure
Olanexidine, chemically known as 1-(3,4-Dichlorobenzyl)-5-octylbiguanide, is a synthetic

biguanide derivative. Its fundamental chemical information is summarized below.
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Identifier Value

IUPAC Name

1-[N'-[(3,4-

dichlorophenyl)methyl]carbamimidoyl]-2-

octylguanidine

Chemical Formula C₁₇H₂₇Cl₂N₅

Molecular Weight 372.3 g/mol

CAS Number 146510-36-3 (free base)

The molecular structure of Olanexidine is characterized by three primary functional groups: a

3,4-dichlorobenzyl group, a central biguanide core, and a lipophilic octyl chain.

Figure 1. Molecular Structure of Olanexidine with key functional groups highlighted.

Physicochemical Properties
The physicochemical properties of Olanexidine are crucial for its formulation, bioavailability,

and antiseptic activity. Olanexidine is often formulated as a gluconate or hydrochloride salt to

improve its water solubility.

Property Value

Molecular Formula C₁₇H₂₇Cl₂N₅

Molecular Weight 372.34 g/mol

Monoisotopic Mass 371.1644 Da

pKa (most basic) 11.45 (predicted)

logP (octanol-water partition coefficient) 4.49 (AlogP)

Polar Surface Area 83.79 Å²

Solubility Poorly soluble in water (free base)

Key Functional Groups and Their Significance
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The Biguanide Core
The central biguanide moiety is the cornerstone of Olanexidine's antiseptic properties. This

functional group is a strong base and is typically protonated at physiological pH.

Antimicrobial Activity: The cationic nature of the protonated biguanide group allows for strong

electrostatic interactions with negatively charged components of bacterial cell membranes,

such as phospholipids and teichoic acids. This interaction disrupts membrane integrity,

leading to leakage of intracellular contents and ultimately, cell death.

Reactivity: The biguanide group's high basicity makes it susceptible to reactions with acids to

form salts, a property exploited to enhance its solubility in aqueous formulations (e.g.,

Olanexidine gluconate).

The 3,4-Dichlorobenzyl Group
This aromatic, halogenated functional group contributes to the overall lipophilicity and

electronic properties of the molecule.

Lipophilicity and Membrane Interaction: The dichlorobenzyl group enhances the molecule's

ability to partition into the lipid bilayer of bacterial membranes, complementing the action of

the biguanide core.

Chemical Stability: The benzene ring is a stable aromatic system. The chloro-substituents

are generally unreactive under physiological conditions, contributing to the overall stability of

the Olanexidine molecule.

The Octyl Chain
The long, aliphatic octyl chain is a key lipophilic component of Olanexidine.

Hydrophobicity and Membrane Penetration: This nonpolar tail significantly increases the

molecule's lipophilicity, facilitating its insertion into and disruption of the bacterial cell

membrane. The length of the alkyl chain is often optimized in biguanide antiseptics to

achieve a balance between aqueous solubility and membrane-disrupting activity.

Logical Workflow: Synthesis of Olanexidine
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While detailed, step-by-step experimental protocols for the synthesis of Olanexidine are

proprietary, the general synthetic strategy can be inferred from patent literature. A plausible

synthetic pathway is outlined below.

Dicyandiamide 1-Octyl-3-cyanoguanidine

 + Octylamine
(Condensation)

Octylamine

3,4-Dichlorobenzylamine

Olanexidine

 + 3,4-Dichlorobenzylamine
(Addition)

Click to download full resolution via product page

Figure 2. A logical workflow for the synthesis of Olanexidine.

This two-step synthesis likely involves an initial condensation reaction between dicyandiamide

and octylamine to form an intermediate, 1-octyl-3-cyanoguanidine. This intermediate then

undergoes an addition reaction with 3,4-dichlorobenzylamine to yield the final Olanexidine

product. Purification would typically involve crystallization or chromatographic techniques to

obtain the desired purity.

Conclusion
The molecular structure of Olanexidine is a well-orchestrated assembly of functional groups

that synergistically contribute to its potent antiseptic properties. The cationic biguanide core

targets the bacterial membrane through electrostatic interactions, while the lipophilic

dichlorobenzyl and octyl groups facilitate membrane disruption. Understanding the interplay of

these functional groups is paramount for the rational design of new antimicrobial agents and

the optimization of formulations containing Olanexidine. This technical guide provides a

foundational understanding for researchers and professionals working to leverage the unique

chemical attributes of this important antiseptic.
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To cite this document: BenchChem. [Olanexidine: A Technical Guide to its Molecular
Structure and Functional Groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609728#molecular-structure-and-functional-groups-
of-olanexidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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